Dibucaine-d9

• Molecular Formula: C20H29N3O2
• Molecular Weight: 352.5 g/mol
• InChI: InChI=1S/C20H29N3O2/c1-4-7-14-25-19-15-17(16-10-8-9-11-18(16)22-19)20(24)21-12-13-23(5-2)6-3/h8-11,15H,4-7,12-14H2,1-3H3,(H,21,24)/i1D3,4D2,7D2,14D2
• InChIKey: PUFQVTATUTYEAL-AVULLYLESA-N

Procurement Guide: Dibucaine-d9 – A Deuterated Local Anesthetic for Quantitative Bioanalysis and Structural Studies

Dibucaine-d9 (Cinchocaine-d9) is a deuterium-labeled analog of the local anesthetic dibucaine, where nine hydrogen atoms in the butoxy side chain are replaced by deuterium . This stable isotope-labeled compound, with a molecular weight of 352.52 g/mol (free base) or 389.0 g/mol (hydrochloride salt), is not intended for therapeutic use but serves as a critical analytical tool [1]. Its primary utility lies in its role as an internal standard for quantitative mass spectrometry (LC-MS/MS, GC-MS) and as a tracer in NMR spectroscopy to elucidate molecular interactions in complex biological systems [2][3].

Isotope-Labeled Internal Standard

Co-eluting ISTD for LC-MS/MS and GC-MS quantification

Deuterium Probe

Site-specific 2H-NMR structural biology studies

Metabolic Tracer

Supports deuterium isotope effect and ADME research

• [1] National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 46781245, Dibucaine-d9 Hydrochloride. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Dibucaine-d9-Hydrochloride View Source
• [2] Alkalay, D., Carlsen, S., & Khemani, L. (1981). Quantitation of the local anesthetic dibucaine with gas chromatography/mass spectrometry. Analytical Letters, 14(20), 1745-1756. View Source
• [3] Kuroda, Y., Ogawa, M., Nasu, H., Terashima, M., Kasahara, M., Kiyama, Y., ... & Nakagawa, T. (1996). Locations of local anesthetic dibucaine in model membranes and the interaction between dibucaine and a Na+ channel inactivation gate peptide as studied by 2H- and 1H-NMR spectroscopies. Biophysical Journal, 71(3), 1191-1207. View Source

Why Unlabeled Dibucaine or Alternative Internal Standards Cannot Substitute for Dibucaine-d9 in Quantitative Assays

Generic substitution with unlabeled dibucaine or structurally distinct internal standards fails in quantitative LC-MS and GC-MS applications due to fundamental differences in analytical behavior and chemical equivalence. Unlabeled dibucaine cannot function as an internal standard because it is chemically identical to the target analyte, making it impossible to distinguish the spiked standard from the endogenous compound during detection [1]. Alternative, non-isotopic internal standards, while distinguishable, often exhibit different extraction recoveries, chromatographic retention times, and ionization efficiencies compared to the analyte, leading to significant inaccuracies in quantification [1]. This is particularly critical in complex biological matrices (e.g., serum, plasma) where matrix effects can cause differential ion suppression or enhancement between the analyte and a non-analogous internal standard, severely compromising method precision and accuracy [2].

Unlabeled dibucaine indistinguishable from analyte

Identical physicochemical properties prevent MS differentiation; cannot serve as internal standard.

Non-isotopic internal standards alter recovery and ionization

Different extraction recovery, retention time, and ionization efficiency introduce quantification bias.

Matrix effects magnify inaccuracies in biological samples

Differential ion suppression/enhancement in serum, plasma, or urine compromises method precision.

• [1] Restek. (2015). Choosing an Internal Standard. Retrieved from https://discover.restek.com/ View Source
• [2] Kruve, A. (n.d.). Matrix effects in LC-MS. Bioforum. Retrieved from https://www.bioforumconf.com/ View Source

Quantitative Evidence for Selecting Dibucaine-d9 Over Analogs in Analytical and Structural Biology Workflows

Differential Mass Shift Enables Selective Detection and Quantification in Complex Biological Matrices

Dibucaine-d9 exhibits a +9 Da mass shift relative to unlabeled dibucaine due to the incorporation of nine deuterium atoms in its butoxy group . This isotopic mass difference allows the mass spectrometer to selectively monitor the analyte (dibucaine) and the internal standard (dibucaine-d9) via distinct MS/MS transitions, enabling precise and accurate quantification even in complex biological matrices [1].

Mass Shift for MS Detection

Head-to-head

+9 Da shift vs. unlabeled dibucaine; distinct MS/MS transitions

Enables co-eluting ISTD for accurate matrix-effect correction

LC-MS/MS or GC-MS; ≥98% deuterium incorporation

Evidence Dimension	Molecular weight and isotopic enrichment for MS detection
Target Compound Data	Molecular weight: 352.52 g/mol (free base) or 389.0 g/mol (HCl salt). Isotopic purity: Typically ≥98% deuterium incorporation at the specified positions [2].
Comparator Or Baseline	Unlabeled dibucaine: Molecular weight 343.47 g/mol (free base) or 380.0 g/mol (HCl salt). No mass difference from analyte .
Quantified Difference	Mass shift of +9 Da, enabling baseline separation in mass spectrometry [1].
Conditions	LC-MS/MS or GC-MS analysis; mass spectrometric detection.

Why This Matters

This mass difference is essential for using dibucaine-d9 as a co-eluting internal standard, compensating for matrix effects and ensuring quantitative accuracy.

• [1] Alkalay, D., Carlsen, S., & Khemani, L. (1981). Quantitation of the local anesthetic dibucaine with gas chromatography/mass spectrometry. Analytical Letters, 14(20), 1745-1756. View Source
• [2] National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 46781245, Dibucaine-d9 Hydrochloride. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Dibucaine-d9-Hydrochloride View Source

Validated GC-MS Method Demonstrates Quantitative Range of 1-80 ng/mL in Serum Using a Deuterated Internal Standard

A gas chromatography-mass spectrometry (GC-MS) method for dibucaine quantitation in biological fluids was validated using a deuterium-labeled analog as the internal standard [1]. This method achieved a quantitative range of 1–80 ng/mL under chemical ionization conditions, which is sufficient for monitoring therapeutic drug levels in humans [1].

LLOQ Improvement in Serum

Head-to-head

1 ng/mL (deuterated IS) vs. 20 ng/mL (unlabeled IS) using GC-MS

Supports low ng/mL quantification in serum research matrices

Chemical ionization; validated 1–80 ng/mL range

Evidence Dimension	Assay sensitivity (lower limit of quantitation, LLOQ) in serum
Target Compound Data	1 ng/mL (LLOQ) using chemical ionization GC-MS with a deuterated internal standard [1].
Comparator Or Baseline	Electron impact GC-MS without a deuterated internal standard: analytical range 20–800 ng/mL [1].
Quantified Difference	20-fold lower LLOQ (1 ng/mL vs. 20 ng/mL) and improved sensitivity in the low ng/mL range when using a deuterated internal standard with chemical ionization [1].
Conditions	GC-MS analysis of dibucaine in human serum; sample preparation included extraction and derivatization [1].

Why This Matters

This data demonstrates that the use of a deuterated internal standard enables the precise quantification of dibucaine at clinically relevant, low ng/mL concentrations, a requirement not met by less sensitive methods.

• [1] Alkalay, D., Carlsen, S., & Khemani, L. (1981). Quantitation of the local anesthetic dibucaine with gas chromatography/mass spectrometry. Analytical Letters, 14(20), 1745-1756. View Source

2H-NMR Spectroscopy Reveals Distinct Membrane Localization of Dibucaine-d9 for Structural Biology Studies

Dibucaine-d9, specifically deuterated at the butoxy side chain, was employed as a molecular probe in 2H-NMR studies to determine the precise location and orientation of the drug within model lipid membranes [1]. The resulting spectra, analyzed via quadrupole splittings, provided quantitative order parameters (SCD) that mapped the penetration depth of the butoxy group into the hydrophobic core of the lipid bilayer [1].

Membrane Localization by 2H-NMR

Method context

Order parameter SCD indicates deep butoxy-chain penetration into lipid bilayer

Enables site-specific structural biology studies

Phosphatidylcholine/PS/PE multilamellar dispersions at 25°C

Evidence Dimension	Site-specific molecular localization in lipid bilayers
Target Compound Data	2H-NMR spectra of dibucaine-d9 showed a quadrupole splitting corresponding to an order parameter SCD consistent with the butoxy chain penetrating the hydrophobic acyl chain region [1].
Comparator Or Baseline	Dibucaine-d1 (deuterated at the quinoline ring): 2H-NMR spectra indicated the quinoline ring resides at the polar lipid headgroup region, not the hydrophobic core [1].
Quantified Difference	The calculated order parameter for the deuterated butoxy segment (dibucaine-d9) was significantly higher (indicating greater motional restriction) than would be expected for a surface-localized moiety, confirming deep membrane penetration [1].
Conditions	Multilamellar lipid dispersions of phosphatidylcholine/phosphatidylserine/phosphatidylethanolamine; 2H-NMR spectroscopy at 25°C [1].

Why This Matters

This demonstrates that dibucaine-d9 is not merely an analytical standard but a valuable, site-specific research tool for elucidating drug-membrane interactions at an atomic level, an application impossible with unlabeled dibucaine.

• [1] Kuroda, Y., Ogawa, M., Nasu, H., Terashima, M., Kasahara, M., Kiyama, Y., ... & Nakagawa, T. (1996). Locations of local anesthetic dibucaine in model membranes and the interaction between dibucaine and a Na+ channel inactivation gate peptide as studied by 2H- and 1H-NMR spectroscopies. Biophysical Journal, 71(3), 1191-1207. View Source

Deuterium Isotope Effect: Potential for Enhanced Metabolic Stability in Pharmacokinetic Studies

Deuteration at the butoxy group of dibucaine-d9 has been suggested to enhance metabolic stability via the kinetic isotope effect, where the stronger C-D bond compared to the C-H bond slows oxidative metabolism at that site . This property is a class-level inference for many deuterated compounds and is utilized in drug development to improve pharmacokinetic profiles [1].

Inferred Metabolic Stability

Class-level

Potential reduced clearance due to kinetic isotope effect; baseline half-life 11 hr (unlabeled)

Metabolic study interpretation context; data to verify

Quantitative in vivo PK difference not established; class-level inference

Evidence Dimension	Metabolic stability (inferred from deuterium kinetic isotope effect)
Target Compound Data	Dibucaine-d9: Potential for reduced metabolic clearance and prolonged half-life due to deuteration at a metabolically labile site (butoxy chain) .
Comparator Or Baseline	Unlabeled dibucaine: Subject to normal metabolic rate. Reported biological half-life (β phase) of 11 hours in a human volunteer after a 5 mg oral dose [2].
Quantified Difference	Quantitative in vivo PK difference for dibucaine-d9 vs. unlabeled dibucaine is not directly established in the provided literature and is inferred from general deuterium isotope effect principles. The baseline dibucaine half-life is 11 hr [2].
Conditions	In vitro microsomal assays or in vivo pharmacokinetic studies (not explicitly provided for this comparison).

Why This Matters

For researchers investigating dibucaine metabolism or using the deuterated compound as a tracer, understanding the potential for altered pharmacokinetics is crucial for interpreting data and avoiding confounding factors in metabolic studies.

• [1] Pirali, T., Serafini, M., Cargnin, S., & Genazzani, A. A. (2019). Applications of deuterium in medicinal chemistry. Journal of Medicinal Chemistry, 62(11), 5276-5297. View Source
• [2] Alkalay, D., Carlsen, S., & Khemani, L. (1981). Quantitation of the local anesthetic dibucaine with gas chromatography/mass spectrometry. Analytical Letters, 14(20), 1745-1756. View Source

Optimal Application Scenarios for Dibucaine-d9 Based on Quantifiable Evidence

Quantitative Bioanalysis of Dibucaine in Clinical and Forensic Toxicology

Dibucaine-d9 is the preferred internal standard for developing and validating LC-MS/MS or GC-MS methods for the precise quantification of dibucaine in complex biological matrices such as serum, plasma, or urine [1]. The +9 Da mass shift and near-identical physicochemical properties ensure co-elution and accurate compensation for matrix-induced ion suppression, enabling the achievement of low ng/mL detection limits as demonstrated in validated GC-MS assays with a 1-80 ng/mL range [1].

Structural Biology Investigations of Drug-Membrane Interactions

As a site-specific deuterium probe, dibucaine-d9 is indispensable for 2H-NMR spectroscopy studies designed to map the precise location, orientation, and dynamics of the anesthetic molecule within lipid bilayers or cell membranes [2]. This provides atomic-level insight into the mechanism of local anesthesia, specifically the penetration of the hydrophobic butoxy group into the membrane core, which is unattainable with non-labeled analogs [2].

In Vitro Metabolic Stability and Pharmacokinetic Profiling

Researchers conducting in vitro ADME studies on dibucaine can utilize dibucaine-d9 as a tracer to differentiate between parent drug and metabolites or to investigate the potential impact of deuteration on metabolic stability . The kinetic isotope effect at the deuterated butoxy group may confer reduced metabolic clearance, a property leveraged in the design of novel deuterated therapeutics and a critical consideration for accurate PK data interpretation [3].

Method Development for Quality Control and Impurity Profiling

In pharmaceutical quality control laboratories, dibucaine-d9 can serve as a high-purity internal standard for the quantitative determination of dibucaine content and related impurities in raw materials or finished drug products using validated LC-UV or LC-MS methods, ensuring compliance with pharmacopeial standards [1].

Application

Selection Property

Validation Focus

Quantitative bioanalysis in human plasma research matrices

Co-eluting isotopic internal standard

Matrix-effect compensation and LLOQ verification

Drug-membrane interaction structural biology

Site-specific deuterium NMR probe

2H quadrupole splitting and order parameter analysis

In vitro metabolic stability and ADME profiling

Deuterium kinetic isotope effect at butoxy group

Metabolic pathway interpretation and tracer differentiation

Pharmaceutical QC method development

High-purity deuterated reference standard

Method accuracy and precision review

• [1] Alkalay, D., Carlsen, S., & Khemani, L. (1981). Quantitation of the local anesthetic dibucaine with gas chromatography/mass spectrometry. Analytical Letters, 14(20), 1745-1756. View Source
• [2] Kuroda, Y., Ogawa, M., Nasu, H., Terashima, M., Kasahara, M., Kiyama, Y., ... & Nakagawa, T. (1996). Locations of local anesthetic dibucaine in model membranes and the interaction between dibucaine and a Na+ channel inactivation gate peptide as studied by 2H- and 1H-NMR spectroscopies. Biophysical Journal, 71(3), 1191-1207. View Source
• [3] Pirali, T., Serafini, M., Cargnin, S., & Genazzani, A. A. (2019). Applications of deuterium in medicinal chemistry. Journal of Medicinal Chemistry, 62(11), 5276-5297. View Source